(2S,4R)-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

• IUPAC Name: (2S,4R)-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C11H13NO3S/c1-15-8-4-2-7(3-5-8)10-12-9(6-16-10)11(13)14/h2-5,9-10,12H,6H2,1H3,(H,13,14)/t9-,10-/m0/s1
• InChI Key: ZQRSXNJVEHLFCE-UWVGGRQHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2NC(CS2)C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)[C@H]2N[C@@H](CS2)C(=O)O
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol

Description

(2S,4R)-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H13NO3S and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization : The synthesis and characterization of thiazolidine-4-carboxylic acid derivatives, including (2S,4R)-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid, have been a focus of research. Such compounds have been synthesized and analyzed using techniques like NMR, ESI-MS, and X-ray diffraction (Muche, Müller, & Hołyńska, 2018).

• Supramolecular Aggregation Behavior : Studies have explored the supramolecular aggregation behavior of bioactive thiazolidine-4-carboxylic acid derivatives. This research is significant for understanding their potential applications in gas storage, biosensing, and template catalysis (Jagtap et al., 2018).

• Stereoselectivity in Synthesis : The stereoselective synthesis of 2-aryl-thiazolidine-4-carboxylic acids, including variants similar to the mentioned compound, has been examined. This includes studies on the impact of substituents on reaction outcomes and stereoselectivity mechanisms (Jagtap, Rizvi, Dangat, & Pardeshi, 2016).

• Anticancer Activity and Molecular Docking Studies : Thiazolidine derivatives have been evaluated for their anticancer activity on various cancer cell lines. Molecular docking studies complement these investigations to understand their interaction with biological targets (Bilgiçli et al., 2021).

• Solubility, Stability, and Dissociation Constants : Research on the solubility, stability, and dissociation constants of thiazolidine-4-carboxylic acid derivatives in aqueous solutions has been conducted. This is crucial for understanding their behavior in biological systems (Butvin, AL-JA’AFREH, Svetlik, & Havránek, 2000).

• Inhibition of Angiotensin I-Converting Enzyme (ACE) : Certain thiazolidine derivatives have shown potent inhibitory activity against ACE, which is significant for potential therapeutic applications (Oya, Kato, Iwao, & Yasuoka, 1982).

• Solid-phase Synthesis and Applications : The solid-phase synthesis of thiazolidine derivatives has been explored, with applications in various fields including pharmaceuticals and materials science (Patek, Drake, & Lebl, 1995).